Cas no 1804775-48-1 (4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804775-48-1
• MF: C₉H₅BrF₃IN₂O
• MW: 420.952483892441
• CID: 4837088
• Update Time: 2025-05-23

4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H5BrF3IN2O/c10-4-5-3-7(17-9(11,12)13)16-6(1-2-15)8(5)14/h3H,1,4H2
• InChI Key： SPNDDILHIUDICB-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC(=CC=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804775-48-1)

4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile, a compound with the CAS number 1804775-48-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, all of which contribute to its potential utility in various biological and therapeutic applications.

The molecular formula of 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is C₁₀H₆BrF₃INO₂, and it has a molecular weight of approximately 395.95 g/mol. The presence of the bromomethyl and iodo groups provides the molecule with high reactivity and versatility, making it a valuable intermediate in the synthesis of more complex compounds. The trifluoromethoxy group, on the other hand, imparts unique electronic and steric properties that can influence the compound's biological activity.

In recent years, there has been a growing interest in the development of new therapeutic agents that target specific biological pathways. 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise as a potential lead compound in this regard. Studies have demonstrated its ability to modulate various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways.

Enzyme Inhibition: One of the key areas of research involving 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is its potential as an inhibitor of specific enzymes. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in cell signaling and regulation. This property makes it a promising candidate for the development of novel anti-cancer drugs.

Receptor Binding: Another important aspect of 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is its ability to bind to specific receptors. Research has indicated that this compound can interact with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. By modulating the activity of these receptors, 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile could potentially be used to treat a variety of diseases, including neurological disorders and metabolic conditions.

The unique structural features of 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile also make it an interesting candidate for studying cellular signaling pathways. Studies have shown that this compound can influence the activation and deactivation of various signaling cascades, such as the MAPK/ERK pathway and the PI3K/AKT pathway. These pathways are involved in cell growth, differentiation, and survival, making them important targets for therapeutic intervention.

Beyond its potential therapeutic applications, 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile is also valuable as a research tool. Its ability to modulate specific biological processes makes it useful for investigating the mechanisms underlying various diseases and for identifying new drug targets. Additionally, the compound's reactivity and versatility make it a valuable intermediate in synthetic chemistry, enabling the synthesis of more complex molecules with diverse biological activities.

In conclusion, 4-(Bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804775-48-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.